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Compound of Interest

Compound Name: Ethephon-13C2

Cat. No.: B15548816 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Ethephon-13C2. Adherence to these procedures is

essential for ensuring personal safety and proper disposal.

Ethephon-13C2, a stable isotope-labeled version of Ethephon, is a plant growth regulator.[1]

While the isotopic labeling does not significantly alter its chemical properties for safety

purposes, it is crucial to handle this compound with the same precautions as its unlabeled

counterpart. Ethephon is classified as a corrosive substance that can cause irreversible eye

damage and skin burns.[2] It is also harmful if swallowed or absorbed through the skin.[3][4][5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Ethephon-13C2 to

minimize exposure and ensure safety.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield is recommended when

handling larger quantities or

when there is a risk of

splashing.[6][7]

Skin Protection Chemical-Resistant Gloves

Handle with gloves that have

been inspected prior to use.

The selected gloves must

satisfy the specifications of EU

Directive 89/686/EEC and the

standard EN 374 derived from

it.[6] Nitrile, PVC, or rubber

gloves are suggested.[8]

Protective Clothing

Wear fire/flame resistant and

impervious clothing.[6][7] A lab

coat or coveralls should be

worn. For larger quantities or

potential for significant

exposure, chemical-resistant

overalls are recommended.[2]

[8]

Footwear
Chemical-resistant footwear

plus socks are required.[2]

Respiratory Protection Respirator

Not normally required if

handling in a well-ventilated

area.[3][9] If exposure limits

are exceeded, or if dusts or

aerosols are generated, use a

full-face respirator with

appropriate cartridges.[6]
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Operational Plan: Safe Handling and Storage
Adherence to a strict operational plan is crucial for minimizing risks during the handling and

storage of Ethephon-13C2.

Handling:

Ventilation: Always handle Ethephon-13C2 in a well-ventilated area, such as a chemical

fume hood, to avoid the formation and inhalation of dust and aerosols.[6][7]

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[6][7]

Hygiene: Do not eat, drink, or smoke in the handling area.[5][6] Wash hands thoroughly after

handling the compound and before breaks.[3][6]

Clothing Change: Remove any contaminated clothing immediately and wash it before reuse.

[3][5]

Storage:

Original Container: Store Ethephon-13C2 in its original, tightly closed container.[3]

Cool and Dry: Keep the container in a cool, dry, and well-ventilated place.[3][9]

Separation: Store away from incompatible materials such as strong oxidizing agents, bases,

and acids.

Security: Ensure the storage area is secure and accessible only to authorized personnel.

Disposal Plan
Proper disposal of Ethephon-13C2 and its containers is critical to prevent environmental

contamination.

Waste Characterization: Ethephon is considered hazardous waste.[2] All waste materials,

including empty containers, contaminated PPE, and spill cleanup materials, must be treated

as hazardous.
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Container Disposal: Do not reuse empty containers. They should be triple-rinsed with an

appropriate solvent and disposed of in accordance with federal, state, and local regulations.

Chemical Waste: Unused Ethephon-13C2 and solutions containing the compound should be

collected in a designated, properly labeled, and sealed hazardous waste container.

Professional Disposal: Contact a licensed professional waste disposal service to pick up and

dispose of the hazardous waste. Do not dispose of Ethephon-13C2 down the drain or in the

regular trash.[7]

Emergency Procedures
In the event of an emergency, follow these procedures immediately.
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Emergency Situation First Aid and Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[5]

Skin Contact

Immediately remove all contaminated clothing

and wash the affected skin area with soap and

plenty of water for at least 15 minutes. Seek

immediate medical attention.[5]

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately for treatment

advice.[3][7]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Absorb the spill

with an inert, dry material and place it in a

suitable container for disposal.[9] Avoid

generating dust.
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Caption: Workflow for the safe handling and disposal of Ethephon-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

